Ethyl (2-hydroxyphenyl)acetate

• IUPAC Name: ethyl 2-(2-hydroxyphenyl)acetate
• InChI: InChI=1S/C10H12O3/c1-2-13-10(12)7-8-5-3-4-6-9(8)11/h3-6,11H,2,7H2,1H3
• InChI Key: XTRBBJJVAIWTPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=CC=C1O
• Molecular Formula: C10H12O3
• DSSTOX Substance ID: DTXSID60194656
• Molecular Weight: 180.20 g/mol
• CAS No.: 41873-65-8

Description

Ethyl (2-hydroxyphenyl)acetate, also known as ethyl paraben, is a naturally occurring ester of phenylacetic acid and ethanol. It is a colorless, odorless, and water-soluble compound that is used in a variety of applications, including food, cosmetics, and pharmaceuticals. Ethyl paraben has been used as a preservative since the early 20th century and is still widely used today. In addition to its use as a preservative, ethyl paraben has also been studied for its potential medicinal properties and applications.

Scientific Research Applications

• Chiral Phosphonic Auxiliary for Amines and Alcohols : 2-hydroxy-2-(ethoxyphenylphosphinyl)acetic acid has potential as a versatile chiral phosphonic auxiliary, showing promising results in 31P NMR spectroscopy (Majewska, 2019).

• Cognitive Enhancers : Ethyl 2-(benzo[b]thiophen-5-yl)-2-oxoacetate has been used in the synthesis of the cognitive enhancer T-588, achieved via catalytic asymmetric hydrogenation (Li et al., 2011).

• Pharmacological Applications :

  • 2-(dialkylamino)ethyl-[(3-thiophenyl)methoxy) acetate hydrochloride enhances learning and memory in mice (Jiang Jing-ai, 2006).
  • Intravenous and intra-gastric administration of 2-(dimethylamino)ethyl-(1-hydroxycyclopentyl)(phenyl) acetate in rats leads to rapid distribution in organs, including the brain, spleen, lungs, and heart (Shormanov et al., 2017, 2018).

• Synthesis of Hydroxamic Acids and Ureas : Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement enables the synthesis of hydroxamic acids and ureas from carboxylic acids, offering racemization-free results (Thalluri et al., 2014).

• Synthesis of Quinolin-8-ols : Cyclization of 2-(3-hydroxyphenyl)ethyl ketone O-2,4-dinitrophenyloximes leads to the regioselective synthesis of quinolin-8-ols (Uchiyama et al., 1998).

• ACE Inhibitor Synthesis : A membrane reactor was developed for the kinetic resolution of ethyl 2-hydroxy-4-phenylbutyrate, resulting in an enantiomeric excess of over 99.5% for ACE inhibitor synthesis (Liese et al., 2002).

• Antimalarial Drug Synthesis : Chemoselective acetylation of 2-aminophenol using immobilized lipase leads to the kinetically controlled synthesis of antimalarial drugs (Magadum & Yadav, 2018).

• Analysis of Urinary Metabolites : A method for estimating 3-methoxy-4-hydroxyphenylglycol in urine was developed, involving acetylating it to the triacetate for extraction and analysis (Kahane et al., 1972).

• Anti-Inflammatory Activity : 1,2,4-triazole derivatives of 4-hydroxyphenyl acetic acid showed significant anti-inflammatory activity (Virmani & Hussain, 2014).

Safety and Hazards

Ethyl (2-hydroxyphenyl)acetate is associated with several safety hazards. It is classified under GHS07 and has the signal word "Warning". The hazard statements associated with this compound include H302, H315, H319, and H335. Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Ethyl 2-(2-hydroxyphenyl)acetate, also known as Ethyl (2-hydroxyphenyl)acetate or ETHYL 2-HYDROXYPHENYLACETATE, is a chemical compound with the molecular formula C10H12O3 . This article aims to provide a comprehensive overview of its mechanism of action, including its primary targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors on its action.

Synthesis routes and methods I

Procedure details

The stirred solution of 2-(2-Hydroxyphenyl)acetic acid (10 g, 65.7 mmol) and p-Toluenesulfonic acid monohydrate (1.40 g, 7.3 mmol) in abs ethanol (100 ml) was refluxed for 4 hours or until all the starting material is consumed. The reaction mixture was concentrated, diluted with ethyl acetate and washed with 1M HCl and brine. The organic layer was dried over Na2SO4, filtered, concentrated, and purified by flash chromatography on a silica gel column (hex:ethyl acetate 2:1) to give the title compound.

Synthesis routes and methods II

Procedure details

2-Hydroxyphenylacetic acid (6.06 g, 39.8 mmol) was dissolved in ethanol (180 ml) and the solution was added with concentrated sulfuric acid (2 ml) and heated under reflux for 90 minutes. The reaction mixture was concentrated under reduced pressure and diluted with ethyl acetate. The mixture was washed with water and saturated brine, and dried over sodium sulfate. Insoluble solids were removed by filtration, and the filtrate was concentrated under reduced pressure to obtain the title compound as orange oil (7.67 g, yield: quantitative).